Cas no 215045-44-6 (3-Methoxypropyl 2-cyanoacetate)
215045-44-6 structure
Product Name:3-Methoxypropyl 2-cyanoacetate
CAS No:215045-44-6
MF:C7H11NO3
MW:157.167142152786
CID:253027
PubChem ID:54292337
Update Time:2025-04-19
3-Methoxypropyl 2-cyanoacetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxypropyl 2-cyanoacetate
- Acetic acid, 2-cyano-,3-methoxypropyl ester
- 3-Methoxy-1-Propylcyanoacetate
- Acetic acid,2-cyano-,3-methoxypropyl ester
- 3-Methoxypropyl cyanoacetate
- F78958
- DTXSID40710373
- 3-Methoxypropyl2-cyanoacetate
- 215045-44-6
- CS-0449579
- 2-Cyano-acetic acid 3-methoxypropyl ester
- SCHEMBL667293
- DB-331401
-
- Inchi: 1S/C7H11NO3/c1-10-5-2-6-11-7(9)3-4-8/h2-3,5-6H2,1H3
- InChI Key: RYJPEWKGVKSTPH-UHFFFAOYSA-N
- SMILES: O(C(CC#N)=O)CCCOC
Computed Properties
- Exact Mass: 157.07400
- Monoisotopic Mass: 157.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 59.32000
- LogP: 0.47978
3-Methoxypropyl 2-cyanoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126861-1g |
3-methoxypropyl 2-cyanoacetate |
215045-44-6 | 95% | 1g |
$*** | 2023-03-29 | |
| Aaron | AR0071QH-500mg |
3-Methoxypropyl 2-cyanoacetate |
215045-44-6 | 97% | 500mg |
$111.00 | 2025-02-11 | |
| Aaron | AR0071QH-1g |
3-Methoxypropyl 2-cyanoacetate |
215045-44-6 | 97% | 1g |
$163.00 | 2025-02-11 | |
| Aaron | AR0071QH-5g |
3-Methoxypropyl 2-cyanoacetate |
215045-44-6 | 97% | 5g |
$474.00 | 2025-02-11 | |
| 1PlusChem | 1P0071I5-500mg |
3-Methoxypropyl 2-cyanoacetate |
215045-44-6 | 97% | 500mg |
$106.00 | 2023-12-19 | |
| 1PlusChem | 1P0071I5-1g |
3-Methoxypropyl 2-cyanoacetate |
215045-44-6 | 97% | 1g |
$149.00 | 2023-12-19 | |
| 1PlusChem | 1P0071I5-5g |
3-Methoxypropyl 2-cyanoacetate |
215045-44-6 | 97% | 5g |
$406.00 | 2023-12-19 |
3-Methoxypropyl 2-cyanoacetate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
215045-44-6 (3-Methoxypropyl 2-cyanoacetate) Related Products
- 105-56-6(ethyl 2-cyanoacetate)
- 5459-58-5(butyl 2-cyanoacetate)
- 14447-15-5(Propyl Cyanoacetate)
- 10258-54-5(2-methoxyethyl 2-cyanoacetate)
- 105-34-0(methyl 2-cyanoacetate)
- 32804-77-6(2-Ethoxyethyl cyanoacetate)
- 13361-30-3(Isopropyl 2-Cyanoacetate)
- 13361-31-4(Isobutyl cyanoacetate)
- 698387-41-6(Ethyl Cyanoacetate-3-13C)
- 70776-23-7(2-Cyanoacetic anhydride)
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